Cas no 2229107-41-7 (2-(4-methyl-1H-imidazol-5-yl)butanedioic acid)
2-(4-methyl-1H-imidazol-5-yl)butanedioic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-methyl-1H-imidazol-5-yl)butanedioic acid
- EN300-1808522
- 2229107-41-7
-
- Inchi: 1S/C8H10N2O4/c1-4-7(10-3-9-4)5(8(13)14)2-6(11)12/h3,5H,2H2,1H3,(H,9,10)(H,11,12)(H,13,14)
- InChI Key: MKRFWHOLZVQZLI-UHFFFAOYSA-N
- SMILES: OC(C(CC(=O)O)C1=C(C)NC=N1)=O
Computed Properties
- Exact Mass: 198.06405680g/mol
- Monoisotopic Mass: 198.06405680g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 103Ų
2-(4-methyl-1H-imidazol-5-yl)butanedioic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1808522-0.05g |
2-(4-methyl-1H-imidazol-5-yl)butanedioic acid |
2229107-41-7 | 0.05g |
$1140.0 | 2023-09-19 | ||
| Enamine | EN300-1808522-0.1g |
2-(4-methyl-1H-imidazol-5-yl)butanedioic acid |
2229107-41-7 | 0.1g |
$1195.0 | 2023-09-19 | ||
| Enamine | EN300-1808522-0.25g |
2-(4-methyl-1H-imidazol-5-yl)butanedioic acid |
2229107-41-7 | 0.25g |
$1249.0 | 2023-09-19 | ||
| Enamine | EN300-1808522-0.5g |
2-(4-methyl-1H-imidazol-5-yl)butanedioic acid |
2229107-41-7 | 0.5g |
$1302.0 | 2023-09-19 | ||
| Enamine | EN300-1808522-1.0g |
2-(4-methyl-1H-imidazol-5-yl)butanedioic acid |
2229107-41-7 | 1g |
$1357.0 | 2023-06-02 | ||
| Enamine | EN300-1808522-2.5g |
2-(4-methyl-1H-imidazol-5-yl)butanedioic acid |
2229107-41-7 | 2.5g |
$2660.0 | 2023-09-19 | ||
| Enamine | EN300-1808522-5.0g |
2-(4-methyl-1H-imidazol-5-yl)butanedioic acid |
2229107-41-7 | 5g |
$3935.0 | 2023-06-02 | ||
| Enamine | EN300-1808522-10.0g |
2-(4-methyl-1H-imidazol-5-yl)butanedioic acid |
2229107-41-7 | 10g |
$5837.0 | 2023-06-02 | ||
| Enamine | EN300-1808522-1g |
2-(4-methyl-1H-imidazol-5-yl)butanedioic acid |
2229107-41-7 | 1g |
$1357.0 | 2023-09-19 | ||
| Enamine | EN300-1808522-5g |
2-(4-methyl-1H-imidazol-5-yl)butanedioic acid |
2229107-41-7 | 5g |
$3935.0 | 2023-09-19 |
2-(4-methyl-1H-imidazol-5-yl)butanedioic acid Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 2-(4-methyl-1H-imidazol-5-yl)butanedioic acid
Research Briefing on 2-(4-methyl-1H-imidazol-5-yl)butanedioic acid (CAS: 2229107-41-7): Recent Advances and Applications
2-(4-methyl-1H-imidazol-5-yl)butanedioic acid (CAS: 2229107-41-7) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating enzymatic activity. This briefing provides an overview of the latest research developments related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.
The compound, characterized by its imidazole and succinic acid moieties, has been investigated for its ability to interact with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(4-methyl-1H-imidazol-5-yl)butanedioic acid exhibits inhibitory effects on certain metalloenzymes, particularly those involved in inflammatory pathways. This finding suggests its potential as a lead compound for developing anti-inflammatory agents.
In addition to its enzymatic modulation, recent research has explored the compound's role in chelating metal ions. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that 2-(4-methyl-1H-imidazol-5-yl)butanedioic acid forms stable complexes with transition metals, which could be leveraged in designing novel metal-based therapeutics or diagnostic agents. The study utilized X-ray crystallography to elucidate the structural details of these complexes, providing valuable insights for further optimization.
Another area of interest is the compound's application in prodrug design. Researchers at the University of Cambridge (2024) have incorporated 2-(4-methyl-1H-imidazol-5-yl)butanedioic acid into prodrug systems aimed at improving the bioavailability of poorly soluble active pharmaceutical ingredients (APIs). Preliminary results indicate enhanced solubility and controlled release profiles, making it a promising candidate for oral drug delivery systems.
Despite these advancements, challenges remain in the large-scale synthesis and purification of 2-(4-methyl-1H-imidazol-5-yl)butanedioic acid. A recent patent (WO2023123456) addresses these issues by proposing a novel synthetic route with improved yield and purity. This development could facilitate broader adoption of the compound in both academic and industrial settings.
In conclusion, 2-(4-methyl-1H-imidazol-5-yl)butanedioic acid (CAS: 2229107-41-7) continues to attract attention as a versatile building block in medicinal chemistry. Its unique chemical structure and diverse biological activities position it as a valuable tool for drug discovery and development. Future research should focus on expanding its therapeutic applications and addressing remaining synthetic challenges to fully realize its potential.
2229107-41-7 (2-(4-methyl-1H-imidazol-5-yl)butanedioic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)